ethyl 2-[(3-methyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate

• IUPAC Name: ethyl 2-(3-methyl-2,6-dioxo-7-propylpurin-8-yl)sulfanylpropanoate
• InChI: InChI=1S/C14H20N4O4S/c1-5-7-18-9-10(17(4)13(21)16-11(9)19)15-14(18)23-8(3)12(20)22-6-2/h8H,5-7H2,1-4H3,(H,16,19,21)
• InChI Key: RAQYXUDUCURENB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1SC(C)C(=O)OCC)N(C(=O)NC2=O)C
• Molecular Formula: C14H20N4O4S
• Molecular Weight: 340.40 g/mol

Description

Ethyl 2-[(3-methyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate is a useful research compound. Its molecular formula is C14H20N4O4S and its molecular weight is 340.4. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-[(3-methyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-[(3-methyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

Ethyl propanoate derivatives have been utilized in various chemical synthesis reactions, showcasing their versatility. For instance, ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates reacted with S-methylisothiosemicarbazide hydroiodide to form compounds with potential pharmaceutical applications through refluxing in pyridine or ethanol (Vetyugova et al., 2018). This method indicates how ethyl propanoate derivatives can serve as intermediates in the synthesis of heterocyclic compounds.

Polymer Chemistry

In the realm of polymer chemistry, ethyl propanoate derivatives have been explored as chain transfer agents in the polymerization of various monomers. For example, ethyl 2-[1-((2-tetrahydrofuranyl)peroxy)ethyl]propenoate was used in the free radical polymerization of methyl methacrylate, styrene, and butyl acrylate to produce α,ω-difunctional telomers, demonstrating their role in tailoring polymer architecture (Colombani & Chaumont, 1994).

Material Science

Ethyl propanoate derivatives are instrumental in material science for synthesizing functional materials. The synthesis of copolymers containing poly(ethylene glycol) and dioxolane functional groups via reversible addition-fragmentation chain transfer polymerization exemplifies this application, highlighting their use in creating well-defined polymers for bioconjugation (Rossi et al., 2008).